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Cat. No.: B098410 Get Quote

Solubility Profile of Iron(III) Perchlorate Hydrate:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of iron(III)
perchlorate hydrate in water and various polar solvents. The information is intended to

support research, development, and formulation activities where this compound is utilized.

Introduction
Iron(III) perchlorate hydrate, with the general formula Fe(ClO₄)₃·xH₂O, is a versatile and

highly hygroscopic inorganic salt. It serves as a potent oxidizing agent and a source of the

ferric ion (Fe³⁺) in various chemical reactions. Its utility in organic synthesis, as a catalyst, and

in analytical chemistry necessitates a thorough understanding of its solubility characteristics in

different solvent systems.[1][2] This guide summarizes the available quantitative and qualitative

solubility data, outlines experimental protocols for solubility determination, and provides a

visual representation of a general experimental workflow.

Physicochemical Properties
A summary of the key physicochemical properties of iron(III) perchlorate hydrate is presented

in Table 1.
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Table 1: Physicochemical Properties of Iron(III) Perchlorate Hydrate

Property Value References

Chemical Formula Fe(ClO₄)₃·xH₂O [2]

Appearance
Pale violet to yellow crystalline

solid
[3][4]

Hygroscopicity Highly hygroscopic [5]

Oxidizing Properties Strong oxidizing agent [6]

Solubility Data
The solubility of iron(III) perchlorate hydrate is a critical parameter for its application in

solution-based chemistry. The following sections and tables summarize the available data.

Solubility in Water
Iron(III) perchlorate hydrate is known to be soluble in water.[4][5][6][7] A specific quantitative

data point has been reported in the literature, indicating that iron(III) perchlorate nonahydrate

crystallizes from an aqueous solution of 54.41 wt% Fe(ClO₄)₃ at 263 K (-10.15 °C).[8] This

suggests a high solubility at this low temperature.

Table 2: Quantitative Solubility of Iron(III) Perchlorate Hydrate in Water

Temperature (°C) Solute Solvent Solubility (wt%)

-10.15
Iron(III) Perchlorate

(Fe(ClO₄)₃)
Water 54.41

Note: This value corresponds to the concentration of the saturated solution from which the

nonahydrate crystallizes.

Solubility in Polar Organic Solvents
Qualitative data indicates that iron(III) perchlorate hydrate exhibits solubility in a range of

polar organic solvents. It is reported to have high solubility in most organic solvents.[1] More
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specifically, it is described as being slightly soluble in dimethyl sulfoxide (DMSO) and methanol.

[5][6]

Table 3: Qualitative Solubility of Iron(III) Perchlorate Hydrate in Polar Organic Solvents

Solvent Qualitative Solubility References

Dimethyl Sulfoxide (DMSO) Slightly Soluble [5][6]

Methanol Slightly Soluble [5][6]

Quantitative solubility data for these and other polar organic solvents like ethanol and acetone

are not readily available in the reviewed literature.

Experimental Protocol for Solubility Determination
The following section details a general experimental protocol for determining the solubility of a

compound like iron(III) perchlorate hydrate in a given solvent. The isothermal saturation

method followed by gravimetric analysis is a common and reliable technique.

Principle
A saturated solution is prepared by equilibrating an excess amount of the solute with the

solvent at a constant temperature. The concentration of the solute in the saturated solution is

then determined, which represents its solubility at that specific temperature.

Materials and Equipment
Iron(III) perchlorate hydrate

Solvent of interest (e.g., water, ethanol)

Thermostatic shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Syringe filters (solvent-compatible)
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Drying oven

Desiccator

Beakers and other standard laboratory glassware

Procedure
Preparation of Saturated Solution:

Add an excess amount of iron(III) perchlorate hydrate to a known volume of the solvent

in a sealed container. The presence of undissolved solid is essential to ensure saturation.

Place the container in a thermostatic shaker or water bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure equilibrium is reached.

Sample Collection and Analysis:

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to the experimental temperature to avoid precipitation or dissolution.

Filter the collected sample through a syringe filter, also at the experimental temperature, to

remove any suspended solid particles.

Accurately weigh a clean, dry evaporating dish.

Transfer a precise volume of the clear filtrate into the pre-weighed evaporating dish and

weigh it again to determine the mass of the solution.

Carefully evaporate the solvent in a drying oven at an appropriate temperature until a

constant weight of the dry solid (iron(III) perchlorate) is achieved.

Cool the evaporating dish containing the residue in a desiccator and weigh it accurately.
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Calculation of Solubility
The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = [(mass of dish + dry solid) - (mass of empty dish)] / [(mass of dish

+ solution) - (mass of dish + dry solid)] * 100

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility using the isothermal saturation method.

Preparation of Saturated Solution Sample Analysis Calculation

Add excess Iron(III) Perchlorate
Hydrate to a known volume of solvent

Equilibrate in a thermostatic
shaker at constant temperature

Agitate for 24-48h
Withdraw a known volume

of the supernatant
After equilibration Filter the sample to remove

undissolved solids
Weigh a precise volume

of the clear filtrate
Evaporate the solvent

to dryness Weigh the dry residue Calculate solubility based on the
mass of solute and solvent

Using gravimetric data

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Conclusion
This technical guide has summarized the currently available information on the solubility of

iron(III) perchlorate hydrate in water and polar organic solvents. While it is established to be

highly soluble in water, with a specific data point at low temperature, quantitative data in

common organic solvents is sparse. The provided experimental protocol offers a reliable

method for researchers to determine the solubility in their specific solvent systems of interest. A

clear understanding of its solubility is paramount for the effective and safe use of iron(III)
perchlorate hydrate in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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